Cas no 1806962-31-1 (Ethyl 3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-2-acetate
• CAS No: 1806962-31-1
• MF: C₁₂H₁₁ClF₂N₂O₂
• MW: 288.677748918533
• CID: 4879112
• Update Time: 2025-10-28

Ethyl 3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C12H11ClF2N2O2/c1-2-19-11(18)4-10-9(5-13)8(12(14)15)3-7(6-16)17-10/h3,12H,2,4-5H2,1H3
• InChI Key： CEMNJDMHIFRDPI-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C=C(C#N)N=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 359
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-2-acetate

Ethyl 3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-2-acetate: A Comprehensive Overview

Ethyl 3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-2-acetate, identified by the CAS number 1806962-31-1, is a complex organic compound with a diverse range of potential applications in the fields of pharmacology, materials science, and chemical synthesis. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including a cyano group, a difluoromethyl group, and an ethyl acetate moiety. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates various chemical reactions. The substitution pattern on the pyridine ring is crucial for determining its reactivity and selectivity in different chemical environments. The cyano group (-CN), located at the 6-position of the pyridine ring, contributes to the compound's electron-withdrawing properties, enhancing its ability to participate in electrophilic aromatic substitution reactions. Similarly, the difluoromethyl group (-CF₂H), positioned at the 4-position, introduces steric hindrance and further modulates the electronic environment of the molecule.

One of the most notable features of Ethyl 3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-2-acetate is its versatility in synthetic chemistry. The chloromethyl group (-CH₂Cl) at the 3-position can act as an excellent leaving group in nucleophilic substitution reactions, enabling the formation of various derivatives with tailored functionalities. This makes it an ideal precursor for constructing more complex molecules with specific biological or chemical properties. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in drug discovery programs targeting specific molecular pathways.

In terms of physical properties, this compound exhibits a high degree of stability under normal conditions, making it suitable for storage and transportation without significant degradation. Its solubility characteristics are also worth noting; it demonstrates moderate solubility in common organic solvents such as dichloromethane and acetonitrile, which facilitates its use in solution-phase reactions. Additionally, its melting point and boiling point are within ranges that are manageable for most laboratory procedures.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-2-acetate. Quantum mechanical calculations have revealed that the compound's reactivity is significantly influenced by the electron-withdrawing effects of the cyano and difluoromethyl groups. These groups polarize the π-system of the pyridine ring, enhancing its susceptibility to nucleophilic attack at specific positions. Such findings have been instrumental in guiding synthetic strategies to optimize reaction yields and selectivity.

The application of this compound extends beyond traditional synthetic chemistry. Researchers have explored its potential as a building block in materials science, particularly in the development of advanced polymers and coatings with tailored properties. The ability to functionalize specific positions on the pyridine ring allows for precise control over the material's mechanical, thermal, and optical characteristics.

In conclusion, Ethyl 3-(chloromethyl)-6-cyano-4-(difluoromethypyridine-2-acetate (CAS No. 1806962-31-1) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic and computational methodologies, positions it as a valuable tool for researchers seeking to develop innovative solutions in pharmacology, materials science, and beyond.